N-(2-methyl-5-(thiazolo[5,4-b]pyridin-2-yl)phenyl)-2-phenoxyacetamide

• IUPAC Name: N-[2-methyl-5-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]-2-phenoxyacetamide
• InChI: InChI=1S/C21H17N3O2S/c1-14-9-10-15(20-24-17-8-5-11-22-21(17)27-20)12-18(14)23-19(25)13-26-16-6-3-2-4-7-16/h2-12H,13H2,1H3,(H,23,25)
• InChI Key: GXQVAPWVSJHTBR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NC3=C(S2)N=CC=C3)NC(=O)COC4=CC=CC=C4
• Molecular Formula: C21H17N3O2S
• Molecular Weight: 375.4 g/mol

Description

“N-(2-methyl-5-(thiazolo[5,4-b]pyridin-2-yl)phenyl)-2-phenoxyacetamide” is a novel thiazolo[5,4-b]pyridine derivative. These compounds have been synthesized and characterized by nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS) analysis. They have shown potent phosphoinositide 3-kinase (PI3K) inhibitory activity.

Synthesis Analysis

The synthesis of these thiazolo[5,4-b]pyridines involves a series of steps from commercially available substances. The yield of the synthesis process was reported to be 67%. The reaction mechanism involved nucleophilic attack of the sulfur atom of 1 on the electrophilic cationic center with the formation of intermediate product 10a, which underwent [3,3]-Claisen rearrangement to give vinyliodonium ylide 10b.

Molecular Structure Analysis

The molecular structure of these compounds has been analyzed using NMR and HRMS. The NMR data provided information about the chemical shifts of the hydrogen and carbon atoms in the molecule.

Chemical Reactions Analysis

These compounds have shown potent PI3K inhibitory activity. The structure-activity relationships (SAR) study showed that sulfonamide functionality was important for PI3Kα inhibitory activity.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds have been analyzed using various techniques. The melting point was reported to be 220–222 °C. The NMR data provided information about the chemical shifts of the hydrogen and carbon atoms in the molecule.

Mechanism of Action

The mechanism of action of these compounds involves the inhibition of PI3K. The N-heterocyclic core of the compound was directly involved in the binding to the kinase through key hydrogen bonds interaction.

Future Directions

The future directions of research on these compounds could involve further exploration of their PI3K inhibitory activity and potential applications in the treatment of diseases where PI3K plays a key role. Additionally, further studies could be conducted to optimize the synthesis process and improve the yield.